Cas no 21746-02-1 (2,5-Piperazinedione, 3-phenyl-)

• Product name: 2,5-Piperazinedione, 3-phenyl-
• CAS No: 21746-02-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1403814

2,5-Piperazinedione, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 3-phenyl-
• 3-phenyl-2,5-diketopiperazine
• Cefaclor Impurity K

• Inchi： 1S/C10H10N2O2/c13-8-6-11-10(14)9(12-8)7-4-2-1-3-5-7/h1-5,9H,6H2,(H,11,14)(H,12,13)
• InChI Key： CVXXCIJNZNETDW-UHFFFAOYSA-N
• SMILES： N1CC(=O)NC(C2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 190.0743

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 554.7±50.0 °C(Predicted)
• PSA: 58.2
• pka: 12.47±0.40(Predicted)